Ostalloy

Ostalloy (CAS 76093-98-6), widely known in industry as Wood's metal or Ostalloy 158, is a quaternary eutectic fusible alloy composed of 50% bismuth, 26.7% lead, 13.3% tin, and 10% cadmium[1]. It is defined by its sharp eutectic melting point of exactly 70 °C (158 °F) and its unusually high density [2]. Unlike most standard metals that contract upon cooling, the high bismuth content in Ostalloy causes it to expand slightly upon solidification. This unique combination of ultra-low-temperature processability and dimensional stability makes it a highly procured material for thin-walled tube bending, precision machining fixturing, radiation shielding, and cryogenic vacuum sealing, where high-fidelity casting and non-destructive removal are mandatory.

Generic substitution with other low-melting alloys or standard solders frequently fails due to critical mismatches in thermal and dimensional behavior. Substituting Ostalloy with Rose's metal (melting point ~98 °C) pushes the processing temperature too close to the boiling point of water, making hot-water removal inefficient and risking thermal damage to heat-sensitive components [1]. Furthermore, utilizing standard lead-tin solders or polymer epoxies for fixturing introduces volumetric shrinkage upon cooling, which causes thin-walled tubes to collapse during bending and allows precision parts to slip during machining [2]. While Indium or Field's metal offer low melting points without cadmium or lead, their reliance on expensive rare metals drastically inflates procurement costs, making them commercially unviable for large-volume industrial casting and filler applications.

Sharp Eutectic Melting

Ostalloy exhibits a sharp eutectic melting point at exactly 70 °C (158 °F), ensuring a rapid and uniform phase transition without a broad mushy zone. In contrast, alternative fusible alloys like Rose's metal melt at approximately 98 °C, and standard lead-tin solders require temperatures above 183 °C [1]. This ultra-low eutectic point allows Ostalloy to be liquefied and completely removed from delicate aerospace or medical components using a simple hot water bath, entirely avoiding the use of torches or chemical solvents that could alter the temper of the host metal.

Ensures safe, rapid, and non-destructive removal of the alloy from heat-sensitive industrial components, streamlining manufacturing workflows.

Dimensional Expansion for Fixturing

Driven by its 50% bismuth composition, Ostalloy expands slightly upon solidification—typically exhibiting a rapid immediate growth of +0.0002 to +0.0006 inches per inch [1]. This behavior starkly contrasts with standard lead-tin solders and polymer epoxies, which undergo volumetric shrinkage when cooling [2]. In industrial applications, this slight expansion allows the alloy to tightly grip the internal walls of tubes or encapsulate complex geometries (such as turbine blades) to provide rigid, slip-free support without the need for external mechanical clamps.

Prevents the wrinkling or collapse of thin-walled tubes during bending and eliminates part slippage during high-precision CNC machining.

Cryogenic Sealing Without Superconducting Artifacts

Ostalloy is heavily procured as a rigid sealing material for demountable vacuum cans and electric feedthroughs in cryogenic testing facilities [1]. While pure Indium foil or solder is the standard alternative for cryogenic seals, Indium undergoes a superconducting transition at 3.37 K, which abruptly alters its thermal conductivity and can interfere with sensitive thermal measurements [2]. Ostalloy provides a robust, high-pressure metallic seal at cryogenic temperatures without introducing the specific 3.37 K phase-transition artifacts associated with Indium.

Provides stable, predictable thermal and mechanical sealing for cryogenic sensors without the high cost or low-temperature anomalies of Indium.

Infinite Reusability vs. Single-Use Epoxies

Because Ostalloy is a stable eutectic metal, it can be melted, recovered, and recast infinitely without any degradation of its thermomechanical properties or shift in its melting point [1]. When evaluated against single-use tooling epoxies or traditional machining waxes that are destroyed or degraded during removal, Ostalloy offers a 100% recovery rate via simple hot water immersion .

Dramatically lowers the total cost of ownership and consumable procurement volume in continuous manufacturing and tooling environments.

Thin-Walled Tube Bending Filler

Procured extensively in the aerospace and automotive sectors to fill thin-walled tubes prior to bending. The alloy's slight expansion grips the tube walls to prevent kinking or collapse, and its 70 °C melting point allows it to be easily flushed out with hot water post-bending [1].

Precision Machining Fixturing

Utilized as a reusable, custom-cast grip for holding irregularly shaped, delicate components—such as jet engine turbine blades or optical lenses—during CNC machining, grinding, and polishing, eliminating the need for complex mechanical clamps[2].

Cryogenic Vacuum System Sealing

Applied as a rigid, low-temperature seal for demountable vacuum cans and electrical feedthroughs in cryogenic laboratories, particularly when the high cost or 3.37 K superconducting transition of Indium must be avoided [3].

Custom Radiation Therapy Shielding

Cast into customized blocks for electron-beam and radiotherapy shielding in clinical settings, where its ultra-low melting point allows for rapid, safe, and repeatable mold-making without specialized high-temperature foundry equipment [4].